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Compound of Interest

Compound Name: Tetrabutylammonium cyanide

Cat. No.: B079372 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe and effective handling of tetrabutylammonium cyanide (TBAC),

focusing on its moisture sensitivity.

Frequently Asked Questions (FAQs)
Q1: How moisture-sensitive is tetrabutylammonium cyanide (TBAC)?

A1: Tetrabutylammonium cyanide is highly sensitive to moisture.[1][2][3] It can decompose

upon exposure to moist air or water.[1][2] This decomposition is a significant safety concern

because it reacts with water to form highly toxic and flammable hydrogen cyanide (HCN) gas.

[1][2] Therefore, it is crucial to handle and store TBAC under anhydrous (dry) conditions.

Q2: What are the visible signs of moisture contamination in my TBAC sample?

A2: While there may not be immediate, dramatic visual changes, signs of moisture

contamination can include the material becoming clumpy or sticky instead of a free-flowing

powder, or the detection of the characteristic bitter almond smell of hydrogen cyanide,

indicating decomposition has begun. However, relying on odor is extremely dangerous and

should not be used as a primary detection method.

Q3: What are the recommended storage conditions for TBAC to prevent moisture exposure?
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A3: To maintain its integrity and for safety, TBAC should be stored in its original, tightly sealed

container.[1][4][5] The storage area must be cool, dry, and well-ventilated.[1][4] It is best

practice to wrap the container's cap with Parafilm® and place it inside a secondary container,

such as a desiccator, with a desiccant.[5] Store TBAC away from incompatible materials,

especially acids, strong oxidizing agents, and carbon dioxide.[1][2][5]

Q4: Can I handle TBAC on an open lab bench?

A4: No. All handling of TBAC must be conducted in a certified chemical fume hood to ensure

proper ventilation.[1][2][5] For moisture-sensitive applications, it is highly recommended to use

a glovebox with an inert atmosphere (e.g., nitrogen or argon).

Q5: What immediate steps should I take in case of an accidental spill of TBAC?

A5: In the event of a spill, evacuate the area immediately and alert emergency responders.[3]

[4] Avoid breathing in dust.[2][4] For cleanup, wear appropriate personal protective equipment

(PPE), including a self-contained breathing apparatus, chemical-resistant gloves, and

protective clothing.[3][4] Carefully sweep up the solid material, avoiding dust generation, and

place it into a labeled container for hazardous waste disposal.[2][3][4] The spill area should be

decontaminated after material pickup is complete.[3] Do not use water for cleanup as it will

generate hydrogen cyanide gas.[4]
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Problem Possible Cause Solution

Reaction yield is lower than

expected, or the reaction fails.

Moisture contamination of

TBAC leading to

decomposition and reduced

reagent activity.

- Use fresh, properly stored

TBAC. - Dry all solvents and

reagents thoroughly before

use. - Conduct the reaction

under a strictly inert

atmosphere (glovebox or

Schlenk line).

Inconsistent results between

experiments.

Varying degrees of moisture

exposure during handling and

reaction setup.

- Standardize the handling

protocol to minimize exposure

to air. - Use anhydrous

techniques consistently. -

Ensure the inert atmosphere in

the glovebox or on the Schlenk

line is maintained at a low

moisture level.

A faint odor of almonds is

detected in the storage area or

fume hood.

Decomposition of TBAC due to

moisture exposure, releasing

hydrogen cyanide gas.

- IMMEDIATE ACTION

REQUIRED. Evacuate the

area and implement

emergency procedures. - Do

not attempt to clean up without

proper PPE, including

respiratory protection. - Review

storage and handling

procedures to identify and

rectify the source of moisture.

The TBAC solid appears

clumpy or has changed in

appearance.

Absorption of atmospheric

moisture.

- The reagent is likely

compromised. It is safer to

dispose of the contaminated

reagent according to

hazardous waste protocols

than to risk using it. - If

purification is absolutely

necessary, it should only be

attempted by experienced
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chemists using appropriate

safety measures, such as

recrystallization from an

anhydrous solvent under an

inert atmosphere, followed by

vacuum drying.

Quantitative Data Summary
Property Value Source

Water Solubility 268.5 g/L at 20 °C [2]

Physical State
White to off-white or slightly

beige crystalline solid
[6][7]

Experimental Protocol: Anhydrous Handling of
Tetrabutylammonium Cyanide
This protocol outlines the procedure for accurately weighing and dispensing TBAC for a

moisture-sensitive reaction using a glovebox.

Materials:

Tetrabutylammonium cyanide (in its original, sealed container)

Anhydrous solvent (e.g., THF, acetonitrile)

Reaction flask with a septum

Spatula

Weighing paper or boat

Analytical balance (inside the glovebox)

Syringes and needles (oven-dried)
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Personal Protective Equipment (PPE): lab coat, safety glasses, compatible gloves

Procedure:

Preparation: Ensure the glovebox has a dry, inert atmosphere (e.g., <1 ppm O₂, <1 ppm

H₂O). Place all necessary glassware, equipment, and sealed TBAC container into the

glovebox antechamber. Cycle the antechamber as per the glovebox operating instructions to

remove air and moisture.

Equilibration: Allow the TBAC container and all equipment to equilibrate to the glovebox

atmosphere for at least 30 minutes before opening.

Weighing: Inside the glovebox, carefully open the TBAC container. Using a clean, dry

spatula, weigh the desired amount of TBAC onto weighing paper or a weighing boat on the

analytical balance.

Transfer: Promptly transfer the weighed TBAC to the reaction flask.

Sealing: Immediately and securely seal the TBAC container and the reaction flask.

Dissolution: If the reaction requires a solution of TBAC, add the desired volume of anhydrous

solvent to the reaction flask using an oven-dried syringe.

Removal from Glovebox: Once the reaction flask is sealed, it can be removed from the

glovebox for the subsequent steps of the experiment.

Cleanup: Clean all equipment used inside the glovebox according to standard procedures.

Dispose of any TBAC-contaminated materials (e.g., weighing paper, gloves) in a designated

hazardous waste container inside the glovebox.
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Tetrabutylammonium Cyanide
((C₄H₉)₄N⁺CN⁻)

Hydrogen Cyanide
(HCN) reacts with

Tetrabutylammonium Hydroxide
((C₄H₉)₄N⁺OH⁻)Moisture

(H₂O)

Click to download full resolution via product page

Caption: Decomposition of TBAC in the presence of moisture.
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Low Reaction Yield

Inspect TBAC:
Clumpy? Discolored?

Review Experimental Conditions:
Anhydrous solvents? Inert atmosphere?

No

Discard and Use Fresh Reagent

Yes

Refine Anhydrous Technique:
Dry solvents, use glovebox

No

Re-run Experiment

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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